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Compound of Interest

Compound Name: 5-Bromo-2-vinylpyrimidine

Cat. No.: B1523976

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of 5-
Bromo-2-vinylpyrimidine, a heterocyclic compound of interest in medicinal chemistry and
materials science. Due to the limited availability of published experimental data for this specific
molecule, this guide synthesizes predicted data, experimental findings for structurally
analogous compounds, and foundational spectroscopic principles to offer researchers a robust
framework for its identification and characterization. We will delve into the expected features in
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analyses,
providing both theoretical understanding and practical insights for laboratory professionals.

Introduction: The Significance of 5-Bromo-2-
vinylpyrimidine

5-Bromo-2-vinylpyrimidine belongs to the pyrimidine class of heterocyclic compounds, which
are core structures in numerous biologically active molecules, including nucleic acids and
various pharmaceuticals. The presence of a bromine atom and a vinyl group on the pyrimidine
ring imparts unique reactivity, making it a valuable building block for the synthesis of more
complex molecular architectures through cross-coupling reactions and polymerization. Accurate
spectroscopic characterization is the cornerstone of ensuring the purity and structural integrity
of 5-Bromo-2-vinylpyrimidine for its successful application in research and development.

Molecular Structure and Predicted Properties
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A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic
data.

 To cite this document: BenchChem. [Spectroscopic Characterization of 5-Bromo-2-
vinylpyrimidine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523976#spectroscopic-data-nmr-ir-ms-for-5-bromo-
2-vinylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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